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Get Quote

The Benkeser reaction is a reduction method using lithium or calcium metal in low molecular weight

alkylamine solvents, related to the Birch reduction but often conducted at higher temperatures [1] [2]. One of

its applications is the synthesis of organosilicon compounds.

Synthesis of Bis(trichlorosilyl)methane Bis(trichlorosilyl)methane is a valuable precursor in

organosilicon chemistry, used in organic synthesis, material science, and surface modification [3]. It can be

prepared via a Benkeser-type reaction.

Reaction Equation: ( \ce{CHCl3 + 2HSiCl3 -> CH2(SiCl3)2} ) [3] The reaction involves

trichloromethane (chloroform) and trichlorosilane.

Role of the Benkeser Reaction: The provided sources indicate that this synthesis proceeds under

conditions characteristic of the Benkeser reaction, which typically involves a lithium or calcium metal

reductant in an amine solvent [1] [2]. The amine solvent and metal work together to generate the active

reducing species.

The table below summarizes the key information for the target compound:

Property Description / Value

Product Name Bis(trichlorosilyl)methane [3]
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Property Description / Value

CAS Number 4142-85-2 [3]

Molecular Formula CH(_2)Cl(_6)Si(_2) [3]

Boiling Point 179-180 °C [3]

Appearance Colorless liquid [3]

Density 1.545 g/mL at 25 °C [3]

Sensitivity Moisture Sensitive [3]

Experimental Protocol Overview

The following methodology is reconstructed from general Benkeser reaction principles and the specific

reaction components mentioned for this synthesis. This is a conceptual protocol and must be validated in

a laboratory setting.

1. Reaction Setup

Environment: Conduct all operations in an inert atmosphere (e.g., nitrogen or argon glovebox) using

standard Schlenk-line techniques.
Solvent System: Use a dry, low molecular weight alkylamine as the solvent, such as ethylamine or a

mixture of ethylamine and ethylenediamine [1] [2].
Reagents: The reaction requires trichloromethane (CHCl(_3)) and trichlorosilane (HSiCl(_3)) in a 1:2

molar ratio [3].
Reducing Agent: Use lithium (Li) or calcium (Ca) metal as the electron source [1] [2]. Lithium wire is

commonly used.

2. Reaction Procedure

In an inert environment, add the cut lithium wire or calcium metal pieces to the dry amine solvent in a

reaction vessel equipped with a stir bar.
Cool the mixture to a low temperature (e.g., 0°C to -78°C) depending on the reactivity, though

Benkeser conditions can allow for higher temperatures than the Birch reduction [2].
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Slowly add a mixture of trichloromethane and trichlorosilane to the vigorously stirring metal-amine

mixture.
Allow the reaction to warm to room temperature and stir for several hours, monitoring the reaction

progress by an appropriate analytical method (e.g., GC-MS or NMR).
After completion, carefully quench the reaction by slowly adding a cold, saturated ammonium chloride

(NH(_4)Cl) solution.

3. Work-up and Purification

Transfer the mixture to a separatory funnel. Separate the organic layer containing the product.

Wash the organic layer multiple times with water to remove amine salts, followed by a brine wash.
Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the volatile solvents under reduced pressure.
Purify the crude product, bis(trichlorosilyl)methane, by fractional distillation under vacuum,

collecting the fraction boiling at 179-180°C [3].

Reaction Mechanism Workflow

The diagram below illustrates the proposed step-by-step mechanism for the formation of

bis(trichlorosilyl)methane, based on the general principles of the Benkeser reaction.
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Critical Safety & Handling Notes

Moisture Sensitivity: Bis(trichlorosilyl)methane is moisture sensitive [3]. Exposure to water will
lead to hydrolysis, destroying the product and potentially producing hazardous hydrogen chloride

(HCl) gas.
Pyrophoric Reagents: Trichlorosilane is highly flammable and reactive. Lithium metal is pyrophoric

and reacts violently with water. All handling must be conducted under a strict inert atmosphere.
Cryogenic Liquids: If the reaction or work-up involves low temperatures, proper personal protective

equipment (PPE) for handling cryogenic fluids (e.g., liquid nitrogen-cooled traps) is essential.
Ventilation: Use all reagents in a well-ventilated fume hood to prevent exposure to toxic or corrosive

vapors.

Key Considerations for Researchers

Solvent Choice: The choice of amine solvent (e.g., ethylamine vs. methylamine) and the use of co-

solvents like ethylenediamine can significantly impact reaction rate and yield [1] [2].
Metal Form: The surface area of the metal reductant is critical. Finely cut lithium wire or dispersions

can enhance reaction efficiency. A recent advance in mechanochemistry, using ball milling to activate
lithium in air, could offer a safer, solvent-free alternative for generating organolithium precursors,

though its application to this specific synthesis is not yet documented [4].
Stoichiometry: Precise control of the molar ratio of trichloromethane to trichlorosilane (1:2) is

necessary to minimize byproducts and ensure a high yield of the desired product [3].
Analysis: Confirm the identity and purity of the final product using techniques such as (^1)H NMR,

(^{13})C NMR, (^{29})Si NMR, and mass spectrometry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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